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Part 1: Executive Summary

Cinnamic Acid-13C3 (trans-3-Phenylacrylic acid-1,2,3-

) is a stable isotope-labeled analog of cinnamic acid where the three carbons of the propenoic
acid side chain are replaced by Carbon-13.

This compound serves as a critical Internal Standard (1S) in quantitative mass spectrometry
(LC-MS/GC-MS) for normalizing matrix effects and recovery losses in biological samples.
Furthermore, it is a high-value metabolic tracer in plant metabolomics and flux analysis (MFA),
allowing researchers to map the carbon flow through the phenylpropanoid pathway into
downstream lignins, flavonoids, and coumarins without radioisotope hazards.

Part 2: Chemical Identity & Specifications[1]
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Parameter

Specification

Chemical Name

trans-Cinnamic acid-1,2,3-

Synonyms

3-Phenyl-2-propenoic acid-

-Phenylacrylic acid-

CAS Number

2734410-01-4 (Specific); 140-10-3 (Unlabeled

parent)

Molecular Formula

(or

with isotope notation)

Molecular Weight 151.17 g/mol (vs. 148.16 g/mol unlabeled)
Isotopic Purity atom %
Chemical Purity (CP)
Appearance White to off-white crystalline solid
SMILES 0=0

. Soluble in methanol, ethanol, DMSO; slightly
Solubility

soluble in water.[1][2][3][4][5]1[6][7]

Note on CAS: While 2734410-01-4 is the specific identifier for the side-chain labeled

isotopomer, many suppliers may reference the unlabeled CAS (140-10-3) in Safety Data Sheets

(SDS) as the toxicological properties are identical.
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Part 3: Safety Data Sheet (SDS) Analysis

Based on GHS Classification (aligned with parent compound trans-Cinnamic Acid)

Hazard Identification
 Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).

Precautionary Protocols

e Prevention (P261, P280): Avoid breathing dust/fume. Wear protective gloves/eye protection
(Nitrile gloves, safety glasses with side shields).

e Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing.

o Storage: Store at -20°C to prevent isotopic exchange or degradation over long periods,
although chemically stable at room temperature. Keep container tightly closed in a dry, well-
ventilated place.

Part 4: Synthesis & Production Pathways

The production of Cinnamic Acid-13C3 typically follows a Knoevenagel Condensation adapted
for isotopic labeling. To achieve uniform labeling on the side chain (positions 1, 2, and 3), both
the aldehyde carbon and the malonic acid carbons must be labeled.

Chemical Synthesis Logic

e Precursors: Benzaldehyde-carbonyl-
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+ Malonic Acid-

e Reaction: The malonic acid undergoes condensation with the aldehyde, followed by

decarboxylation.[8][9]

e Carbon Mapping:

o -Carbon comes from Benzaldehyde (

).

o -Carbon and Carboxyl Carbon come from Malonic Acid.

o Note: Decarboxylation of Malonic acid releases one

, leaving the other two

atoms in the product.

Visualization: Synthesis & Carbon Mapping
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Caption: Synthesis route via Knoevenagel condensation showing the mapping of Carbon-13

atoms from precursors to the final Cinnamic Acid-13C3 structure.
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Part 5: Technical Applications & Protocols
Protocol: LC-MS/MS Internal Standard

In pharmacokinetic (PK) studies or food analysis, Cinnamic Acid-13C3 is the "Gold Standard"
for quantification because it co-elutes with the analyte but is mass-resolved, correcting for

ionization suppression.
Mass Spectrometry Conditions (Triple Quadrupole):
« lonization: Electrospray lonization (ESI), Negative Mode.[1][10]
e MRM Transitions:
o Target (Unlabeled):

147.1

103.1 (Loss of
).

o IS (Labeled):

150.1

105.1 (Loss of
).

Rationale: The parent ion

for the labeled compound is 150 (147 + 3). The neutral loss is

(Mass 45). The product ion is the styrenyl fragment containing two
atoms (

).

Application: Metabolic Flux Analysis (MFA)
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In plant biology, Cinnamic Acid-13C3 is used to trace the Phenylpropanoid Pathway. By
feeding plant tissues (e.g., Arabidopsis seedlings) with this precursor, researchers can measure
the rate of incorporation into downstream metabolites like Lignin, Coumarins, and Flavonoids.

Experimental Workflow for MFA:

e Tracer Administration: Incubate tissue in liquid medium containing 50-100

Cinnamic Acid-13C3.

¢ Quenching: Rapidly freeze tissue in liquid nitrogen to stop metabolism.
o Extraction: Homogenize in 80% MeOH (cold) to extract phenolics.

e Analysis: LC-HRMS (High Resolution) to detect mass shifts (+3 Da) in downstream products.

Visualization: Phenylpropanoid Pathway Tracing

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1156816/docs?utm_src=pdf-body#technical-monograph-cinnamic-acid-13c3-cinnamic-acid
https://www.benchchem.com/product/b1156816/docs?utm_src=pdf-body#technical-monograph-cinnamic-acid-13c3-cinnamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Flux Logic
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Caption: Metabolic flux tracing. Exogenous Cinnamic Acid-13C3 bypasses PAL, directly
probing C4H activity and downstream flux into flavonoids and lignin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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